5-[4-(2-chlorophenyl)piperazino]-1H-1,2,4-triazol-3-amine

• IUPAC Name: 3-[4-(2-chlorophenyl)piperazin-1-yl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C12H15ClN6/c13-9-3-1-2-4-10(9)18-5-7-19(8-6-18)12-15-11(14)16-17-12/h1-4H,5-8H2,(H3,14,15,16,17)
• InChI Key: QRPMVVPWKQWBAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)C3=NNC(=N3)N
• Molecular Formula: C12H15ClN6
• Molecular Weight: 278.74 g/mol

Description

5-[4-(2-chlorophenyl)piperazino]-1H-1,2,4-triazol-3-amine, also known as CTZ, is a chemical compound used in scientific experiments. It has a molecular formula of C12H15ClN6 and a molecular weight of 278.74 g/mol.

Synthesis Analysis

The synthesis of piperazine derivatives, such as CTZ, has been a subject of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis. For instance, Chamakuri et al. reported the synthesis of 2-substituted chiral piperazines via the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions.

Scientific Research Applications

• Antimicrobial Activities :

  • A study by Bektaş et al. (2007) on 1,2,4-triazole derivatives, which are structurally related to the compound , indicated good or moderate antimicrobial activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

• Antihypertensive Agents :

  • Meyer et al. (1989) synthesized and screened a series of 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines for antihypertensive and diuretic activity, demonstrating potential utility in managing hypertension (Meyer, Tomcufcik, Chan, & Haug, 1989).

• Antitumor Activity :

  • Yurttaş et al. (2014) investigated 1,2,4-triazine derivatives bearing piperazine amide moiety for their potential anticancer activities against breast cancer cells. Some compounds showed promising antiproliferative agents (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).

• Antifungal Applications :

  • The study by Volkova, Levshin, and Perlovich (2020) on a novel antifungal compound from the 1,2,4-triazole class, closely related to the compound , suggests potential for antifungal applications (Volkova, Levshin, & Perlovich, 2020).

• Anti-Inflammatory and Antioxidant Properties :

  • Research by Al-Omar et al. (2010) on 1,2,4-triazoles demonstrated anti-inflammatory activities and potential as new drug candidates (Al-Omar, Al-Abdullah, Shehata, Habib, Ibrahim, & El-Emam, 2010).
  • Another study by Bekircan et al. (2008) on 1,2,4-triazole derivatives found that these compounds displayed antioxidant and antiradical activities (Bekircan, Özen, Gümrükçüoğlu, & Bektaş, 2008).